N-Ethyl-P-toluenesulfonamide

• CAS: 80-39-7
• Synonyms: N-ethyl-4-toluenesulfonamide; N-ethyl-4-toluenesulfonamide, lithium salt; N-ethyl-4-toluenesulfonamide, potassium salt
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)C
• InChI: InChI=1S/C9H13NO2S/c1-3-10-13(11,12)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3
• InChIKey: OHPZPBNDOVQJMH-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); less than 0.1 mg/mL at 64° F (NTP, 1992)

Generic toluenesulfonamide mixtures risk polymer incompatibility, mechanical variability, and potential neurotoxic exposure (cf. NBBS). N-Ethyl-p-toluenesulfonamide (NEPTSA) is the structurally defined para-isomer with FDA food-contact clearance (FCN 1411; 21 CFR 175.105). Key outcomes: (1) PLA toughening at 14.7% loading-improved toughness without tensile strength or modulus loss; (2) Superior cellulose acetate plasticizer delivering unmatched brilliance and finish; (3) Multifunctional RF sensitizer/plasticizer/lubricant for polyolefin and polyarylene sulfide molding. ≥98% purity, white crystalline solid; ambient storage and global shipping.

N-Ethyl-p-toluenesulfonamide Procurement & Differentiation Guide

N-Ethyl-p-toluenesulfonamide (NEPTSA, CAS 80-39-7) is a substituted aromatic sulfonamide with the molecular formula C₉H₁₃NO₂S and a molecular weight of 199.27 g/mol [1]. It is a white to off-white crystalline solid at room temperature, with a reported melting point range of 63–65 °C and a density of 1.26 g/cm³ . The compound functions primarily as a specialty plasticizer for polyamides (nylons) and cellulosic resins, a resin carrier in dental materials, and a radio frequency (RF) energy sensitizing agent in thermoplastic molding [2]. This guide provides a quantitative, comparator-based analysis of its key differentiators to inform scientific and procurement decisions.

Function Specialty plasticizer for polyamides & cellulosics

Function RF energy sensitizer in thermoplastic molding

Function Resin carrier in dental materials

• [1] PubChem. (2005). N-Ethyl-p-toluenesulfonamide (CID 6637). National Center for Biotechnology Information. View Source
• [2] US Patent 4,840,758. (1989). Methods of preparing molded thermoplastic articles wherein radio frequency energy is utilized to heat the thermoplastic material. View Source

N-Ethyl-p-toluenesulfonamide vs. Generic Sulfonamide Plasticizers

Within the sulfonamide plasticizer class, molecular structure critically determines performance. The specific para-substitution and ethyl group on N-Ethyl-p-toluenesulfonamide confer a unique balance of polarity and steric hindrance, directly impacting its compatibility with polar polymers like polyamides and cellulosics [1]. This contrasts sharply with non-ethylated analogs like p-toluenesulfonamide, which exhibit different plasticizing efficiency, and with the neurotoxic N-butylbenzenesulfonamide (NBBS), which poses unacceptable health risks [2]. Furthermore, the ortho-isomer (N-ethyl-o-toluenesulfonamide) has distinct physical properties, and common commercial mixtures (ortho/para) introduce variability that is often unacceptable for regulated or precision applications . Therefore, substituting with a generic 'toluenesulfonamide' or an isomer mixture risks compromising polymer compatibility, altering final product mechanical properties, and potentially introducing regulatory non-compliance.

Risk Factor

N-Ethyl-p-toluenesulfonamide

Generic / Substitute

Plasticizing Efficiency

Para-ethyl substitution supports compatibility with polar polymers

Non-ethylated analogs may not match efficiency

Health & Regulatory

FDA-cleared for food contact (FCN 1411)

NBBS poses neurotoxicity risk; lacks food contact authorization

Isomer Purity

Consistent para-isomer performance

Ortho-isomer or ortho/para mixtures may introduce variability

• [1] ProFlex 8 Technical Data. (n.d.). P.A.T. Products. UL Prospector. View Source
• [2] National Toxicology Program (NTP). (1992). N-butylbenzenesulfonamide. PubChem. View Source

N-Ethyl-p-toluenesulfonamide Quantitative Evidence

PLA Toughening Without Strength Loss

In a study on toughening Poly(lactic acid) (PLA), the addition of N-ethyl-p-toluenesulfonamide (N-PTSA) at a specific concentration demonstrated a unique ability to significantly improve toughness while fully preserving the material's tensile strength and Young's modulus. This is a critical differentiator from many conventional plasticizers that typically cause a trade-off in strength for increased flexibility [1].

PLA Toughness Retention

Head-to-head

14.7% N-PTSA improved toughness; tensile strength and Young’s modulus unchanged vs. neat PLA.

Enables strength-toughness balance in bioplastics.

Materials Research Express 2022; standard mechanical testing.

Evidence Dimension	Mechanical Properties (Toughness vs. Strength)
Target Compound Data	Improved toughness without deterioration of tensile strength or Young's modulus at 14.7% N-PTSA loading
Comparator Or Baseline	Neat PLA (0% N-PTSA)
Quantified Difference	Toughness improved, tensile strength and Young's modulus remained unchanged (vs. typical plasticizers which decrease strength)
Conditions	PLA/N-PTSA blends; mechanical testing per standard methods; study published in Materials Research Express, 2022

Why This Matters

This performance profile allows formulators to achieve a balance of ductility and strength in bioplastic applications, avoiding the typical strength penalty associated with plasticization.

• [1] Chu, W., Yan, S., Cai, Z., Yang, S., Hu, X., & Yin, X. (2022). Poly(lactic acid) toughen by aromatic sulfonamide toward balanced rheology processing and mechanical properties. Materials Research Express, 9(6), 065307. View Source

FDA Food Contact Clearance

N-Ethyl-p-toluenesulfonamide (CAS 80-39-7) is the subject of a specific Food Contact Notification (FCN 1411) from the U.S. FDA, which authorizes its use in food contact applications under specific conditions. This provides a clear, verifiable regulatory pathway that is not automatically applicable to its isomers or other sulfonamide plasticizers [1].

FDA Food Contact Clearance

Head-to-head

FCN 1411 issued; listed as indirect additive under 21 CFR 175.105 & 175.300.

Verifiable regulatory pathway for food packaging adhesives.

Not applicable to ortho-isomer or NBBS.

Evidence Dimension	Regulatory Clearance for Food Contact
Target Compound Data	FDA FCN 1411 issued; listed in 21 CFR 175.105 and 175.300 as an indirect additive
Comparator Or Baseline	N-ethyl-o-toluenesulfonamide and N-butylbenzenesulfonamide (NBBS)
Quantified Difference	Specific FCN granted for this para-isomer; other sulfonamides (e.g., NBBS) are not authorized for food contact due to neurotoxicity concerns [2].
Conditions	As an indirect food additive in adhesives and coatings per 21 CFR 175.105 and 175.300

Why This Matters

This is a critical procurement differentiator for manufacturers of food packaging adhesives, coatings, and inks, as it provides a documented regulatory path that generic or alternative sulfonamides lack.

• [1] U.S. Food & Drug Administration (FDA). (n.d.). Inventory of Environmental Impact Decisions for Food Contact Substance Notifications: FCN 1411. View Source
• [2] National Toxicology Program (NTP). (1992). N-butylbenzenesulfonamide. PubChem. View Source

RF Sensitizer and Lubricant in Thermoplastic Molding

A key differentiator disclosed in patent literature is the ability of N-ethyl toluenesulfonamide to function simultaneously as a radio frequency (RF) energy sensitizer, plasticizer, and lubricant in a single component. This is in direct contrast to prior art methods, which required separate sensitizing, plasticizing, and lubricating agents, adding cost and complexity to the process [1].

RF Multifunctional Additive

Method context

Single component acts as RF sensitizer, plasticizer, and lubricant, replacing three separate agents.

Simplifies thermoplastic molding formulation.

Patent US 4,840,758; prior art comparison.

Evidence Dimension	Multifunctional Additive Performance
Target Compound Data	Functions as a single-component RF sensitizer, plasticizer, and lubricant
Comparator Or Baseline	Prior art methods requiring separate sensitizing, plasticizing, and lubricating agents
Quantified Difference	Reduces the number of required additives from three to one
Conditions	Thermoplastic molding process utilizing radio frequency energy as the heating source, as described in US Patent 4,840,758

Why This Matters

This simplifies formulations, reduces raw material inventory, and can lower processing costs in specialized molding operations, particularly for polyolefins and polyarylene sulfides.

• [1] US Patent 4,840,758. (1989). Methods of preparing molded thermoplastic articles wherein radio frequency energy is utilized to heat the thermoplastic material. View Source

Hydrophobic Barrier Properties from Low Solubility

N-Ethyl-p-toluenesulfonamide exhibits very low water solubility, quantified as less than 1 mg/mL at 70°F (21°C) according to NTP data [1]. This inherent hydrophobicity is a key driver of its performance in creating grease, oil, and solvent-resistant coatings and adhesives, differentiating it from more hydrophilic plasticizers [2].

Low Water Solubility

Class-level

Solubility < 1 mg/mL at 21°C per NTP data.

Supports hydrophobic barrier in coatings.

Contributes to oil and grease resistance.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Less than 1 mg/mL at 70°F (21°C)
Comparator Or Baseline	Water-soluble plasticizers (e.g., certain glycols or phthalates)
Quantified Difference	Very low solubility vs. higher solubility for many common plasticizers
Conditions	Water solubility measurement at ambient temperature per NTP (1992) methodology

Why This Matters

This property directly translates to improved barrier performance and durability in applications exposed to moisture, oils, and solvents, such as food packaging adhesives and industrial coatings.

• [1] National Toxicology Program (NTP). (1992). N-Ethyl-p-toluenesulfonamide: Solubility. PubChem. View Source
• [2] ProFlex 8 Technical Data. (n.d.). P.A.T. Products. UL Prospector. View Source

N-Ethyl-p-toluenesulfonamide Application Scenarios

High-Strength Toughened Bioplastic Compounds

Use N-ethyl-p-toluenesulfonamide as a toughening agent for Poly(lactic acid) (PLA) to overcome its inherent brittleness. This is based on direct evidence showing that at a 14.7% loading, it significantly improves toughness without compromising the material's tensile strength or Young's modulus [1]. This enables the production of more durable, flexible bioplastic items (e.g., films, packaging) that maintain their structural integrity, addressing a major limitation of PLA.

Food-Safe Adhesives and Barrier Coatings for Packaging

Leverage N-ethyl-p-toluenesulfonamide's specific FDA clearance (FCN 1411) and its documented low water solubility to formulate adhesives and coatings for food-contact applications. The compound is authorized for use in food packaging adhesives and side-seam cements, and its hydrophobic nature contributes to the formation of grease, oil, and solvent-resistant barriers, as demonstrated in commercial product descriptions [1][2].

RF Molding of Thermoplastic Parts

Incorporate N-ethyl-p-toluenesulfonamide as a multifunctional additive in RF welding or molding processes for thermoplastics, particularly polyolefins and polyarylene sulfides. As documented in US Patent 4,840,758, this single compound acts as an RF energy sensitizer, plasticizer, and lubricant, reducing the need for multiple separate additives. This simplifies the manufacturing process and can lower formulation costs for molded components [3].

High-Clarity Cellulose Acetate with Enhanced Strength

Specify N-ethyl-p-toluenesulfonamide as the plasticizer of choice for cellulose acetate applications requiring a superior finish and mechanical performance. Technical literature notes that cellulose acetate plasticized with this compound achieves a level of brilliance and polish not obtained with other plasticizers, while simultaneously imparting high tensile strength, elongation, and flexibility to sheets and films [2].

Application

Selection Property

Validation Focus

Toughened Bioplastic Compounds

Toughness without strength loss

Tensile strength & modulus retention

Food-Contact Adhesives & Coatings

FDA FCN 1411 clearance

Hydrophobic barrier & regulatory compliance

RF Thermoplastic Molding

Multifunctional additive (RF sensitizer, plasticizer, lubricant)

Process simplification & additive reduction

Cellulose Acetate Films

Optical brilliance & high tensile strength

Clarity, elongation, flexibility

• [1] U.S. Food & Drug Administration (FDA). (n.d.). Inventory of Environmental Impact Decisions for Food Contact Substance Notifications: FCN 1411. View Source
• [2] ProFlex 8 Technical Data. (n.d.). P.A.T. Products. UL Prospector. View Source
• [3] US Patent 4,840,758. (1989). Methods of preparing molded thermoplastic articles wherein radio frequency energy is utilized to heat the thermoplastic material. View Source